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Compound of Interest

Compound Name: HEI3090

Cat. No.: B15612586

For Immediate Implementation: This document provides crucial safety and logistical guidance
for laboratory personnel handling HEI3090, a potent P2X7R activator. Adherence to these
protocols is essential to ensure personal safety and prevent contamination.

HEI3090 is a small molecule compound designed for research purposes to activate the P2X7
receptor, a key player in inflammatory and immune responses.[1][2][3][4][5] Due to its potent
biological activity, stringent safety measures are required during handling, storage, and
disposal. This guide outlines the necessary personal protective equipment (PPE), step-by-step
operational procedures, and waste disposal plans to minimize exposure risk.

Personal Protective Equipment (PPE) for HEI3090
Handling

Given the potent nature of HEI3090 and the absence of a specific Material Safety Data Sheet
(MSDS), a conservative approach to PPE is mandatory. The following table summarizes the
required equipment for each stage of the handling process.
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Stage of Handling

Required Personal Protective Equipment
(PPE)

Receiving and Unpacking

- Nitrile gloves (double-gloving recommended)-
Safety glasses with side shields- Laboratory

coat

Weighing and Aliquoting (Solid Form)

- Nitrile gloves (double-gloving mandatory)-
Chemical splash goggles- Full-face respirator
with appropriate cartridges- Disposable gown or
coveralls- Work within a certified chemical fume

hood or containment ventilated enclosure (CVE)

Solution Preparation (in DMSOQ)

- Nitrile gloves (double-gloving mandatory)-
Chemical splash goggles- Laboratory coat-

Work within a certified chemical fume hood

Administration/Use in Experiments

- Nitrile gloves- Safety glasses- Laboratory coat

Waste Disposal

- Nitrile gloves (double-gloving recommended)-

Chemical splash goggles- Laboratory coat

Experimental Workflow for Safe Handling and

Disposal

The following diagram illustrates the standard operating procedure for handling HEI3090 from

receipt to disposal, emphasizing critical safety checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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